N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]-5-nitro-1-benzothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains a benzo[d]thiazol-2-yl moiety, which is a common scaffold in medicinal chemistry, known for its diverse biological activities . Compounds with this moiety have been found to exhibit antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .
Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The aromaticity is estimated by the chemical shift of the ring proton .Scientific Research Applications
Heterocyclic Synthesis
The compound is pivotal in the synthesis of various heterocyclic frameworks, demonstrating its utility in creating diverse molecules with potential biological activities. For instance, thiophenylhydrazonoacetates have been utilized in heterocyclic synthesis to yield a range of nitrogen-containing cycles, including pyrazole, isoxazole, and pyrimidine derivatives. This showcases the compound's role in generating structurally diverse molecules, which could be explored for various scientific and medicinal applications (Mohareb et al., 2004).
Synthesis of Thiopeptide Antibiotics
Thiopeptide antibiotics, known for their promising biological properties such as activity against MRSA and malaria, are another area of application. The total synthesis of amythiamicin D, a thiopeptide natural product, highlights the compound's significance in developing antibiotics through a biosynthesis-inspired approach, involving a hetero-Diels-Alder route to form the core pyridine structure of the antibiotic (Hughes et al., 2005).
Development of Antimicrobial Agents
The compound has also been explored for its antimicrobial potential. Synthesis, characterization, and antimicrobial evaluation of novel derivatives demonstrate its application in creating compounds with potential antibacterial and antifungal properties. This research avenue is crucial for developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Talupur et al., 2021).
Crystal Structure Analysis
Understanding the crystal structure of derivatives of this compound is essential for its application in drug design and material science. The synthesis and crystal structure analysis of N-p-tolyl derivatives provide insights into the molecular arrangement and potential interactions within crystalline materials, which could inform the design of new drugs and materials with tailored properties (Vasu et al., 2004).
Properties
IUPAC Name |
N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-5-nitro-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18N4O4S3/c1-13(30)28-9-8-16-21(12-28)36-25(22(16)24-26-17-4-2-3-5-19(17)35-24)27-23(31)20-11-14-10-15(29(32)33)6-7-18(14)34-20/h2-7,10-11H,8-9,12H2,1H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJWOVKLTHSZXKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC6=C(S5)C=CC(=C6)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18N4O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
534.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.